Cas no 2514965-64-9 ((S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride)

• Product Name: (S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• CAS No: 2514965-64-9
• MF: C₁₁H₁₂Cl₂F₃N
• MW: 286.120891571045
• CID: 6788757
• PubChem ID: 92134915
• Update Time: 2025-10-30

(S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• Y14568
• 2514965-64-9
• AKOS032961003

• Inchi： 1S/C11H11ClF3N.ClH/c12-9-5-7-6(2-1-3-10(7)16)4-8(9)11(13,14)15;/h4-5,10H,1-3,16H2;1H/t10-;/m0./s1
• InChI Key： JXNFFDOXWBUMQG-PPHPATTJSA-N
• SMILES： ClC1C(C(F)(F)F)=CC2=C(C=1)[C@H](CCC2)N.Cl

Computed Properties

• Exact Mass: 285.0298893g/mol
• Monoisotopic Mass: 285.0298893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

Introduction to (S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No. 2514965-64-9)

(S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No. 2514965-64-9) is a chiral compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydronaphthalenes, which are known for their diverse biological activities and structural versatility.

The (S) enantiomer of this compound is particularly noteworthy due to its specific stereochemistry, which can significantly influence its pharmacological properties. The presence of a chlorine atom at the 7-position and a trifluoromethyl group at the 6-position further enhances the compound's chemical stability and biological activity. These substituents contribute to the compound's lipophilicity and metabolic stability, making it a promising candidate for drug development.

Recent studies have explored the potential of (S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity as a serotonin reuptake inhibitor (SRI), which could be beneficial in managing conditions such as depression and anxiety. The selective inhibition of serotonin reuptake can help regulate neurotransmitter levels in the brain, leading to improved mood and cognitive function.

In addition to its potential as an SRI, (S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of (S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound's lipophilicity allows it to cross the blood-brain barrier efficiently, which is crucial for its central nervous system (CNS) effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and support further investigation into its therapeutic potential.

The synthesis of (S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride involves several steps that require precise control over stereochemistry and functional group manipulation. One common synthetic route involves the asymmetric hydrogenation of a chiral catalyst followed by selective functionalization steps to introduce the chlorine and trifluoromethyl groups. The final step involves converting the free amine to its hydrochloride salt form for improved stability and solubility.

In conclusion, (S)-7-Chloro-6-(trifluoromethyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride (CAS No. 2514965-64-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for drug development in areas such as neurology and inflammation. Ongoing research and clinical trials will provide further insights into its safety and efficacy, paving the way for potential new treatments in these fields.